Cas no 1890832-13-9 (octahydro-1H-indol-5-ol)

• Product Name: octahydro-1H-indol-5-ol
• CAS No: 1890832-13-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5253710
• Update Time: 2025-06-29

octahydro-1H-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-indol-5-ol

• Inchi： 1S/C8H15NO/c10-7-1-2-8-6(5-7)3-4-9-8/h6-10H,1-5H2
• InChI Key： PWWFNVMSRVDWNT-UHFFFAOYSA-N
• SMILES： N1C2C(CC(O)CC2)CC1

Additional information on octahydro-1H-indol-5-ol

Introduction to Octahydro-1H-indol-5-ol (CAS No. 1890832-13-9)

Octahydro-1H-indol-5-ol, a compound with the chemical identifier CAS No. 1890832-13-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The octahydro-1H-indol-5-ol scaffold, featuring a saturated indole ring system, is a versatile platform that has been explored for various biological activities.

The indole moiety is a prominent structural feature found in numerous pharmacologically active molecules, including several well-known drugs and natural products. The addition of the octahydro group introduces rigidity and stability to the molecule, which can influence its pharmacokinetic properties and binding affinity to biological targets. This modification has been strategically employed to enhance the metabolic stability and reduce the potential for off-target effects, making it an attractive candidate for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The octahydro-1H-indol-5-ol structure has been investigated for its potential as a lead compound in the inhibition of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Preliminary studies have demonstrated promising results in vitro, suggesting that derivatives of this compound may exhibit significant therapeutic efficacy.

The synthesis of octahydro-1H-indol-5-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric synthesis, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the complexity of working with such compounds but also underscore the importance of innovative approaches in pharmaceutical chemistry.

One of the most compelling aspects of octahydro-1H-indol-5-ol is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and quantum mechanics simulations, researchers can predict how this compound interacts with biological targets at the atomic level. This approach allows for the rational design of analogs with enhanced potency and selectivity, thereby reducing side effects and improving overall therapeutic outcomes.

The pharmacological profile of octahydro-1H-indol-5-ol has been further explored through preclinical studies conducted on cell culture models and animal models. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research indicates that this compound may modulate neurotransmitter systems involved in mood regulation and cognitive function, making it a candidate for treating neurological disorders such as depression and anxiety.

In addition to its potential in central nervous system disorders, octahydro-1H-indol-5-ol has shown promise in combating infectious diseases. Its structural features allow it to interact with bacterial enzymes and inhibit their growth, suggesting applications in antibiotic development. Furthermore, its ability to cross biological membranes makes it an attractive candidate for drug delivery systems designed to target specific tissues or organs.

The regulatory landscape surrounding the development of new pharmaceutical compounds like octahydro-1H-indol-5-ol is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is essential to ensure that these compounds are safe and effective for human use. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are crucial in navigating this complex process and bringing new therapies to market.

The future directions for research on CAS No. 1890832-13-9, particularly within the context of octahydro-1H-indol-5-ol, are multifaceted. Continued exploration of its pharmacological properties, optimization of synthetic routes for improved efficiency, and investigation into novel drug delivery systems are all areas ripe for innovation. As our understanding of disease mechanisms evolves, so too will our ability to harness the potential of compounds like this one to develop safer and more effective treatments.